Cas no 2229590-69-4 (O-2-(2-methylpyridin-3-yl)propylhydroxylamine)

• Product Name: O-2-(2-methylpyridin-3-yl)propylhydroxylamine
• CAS No: 2229590-69-4
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6042874
• PubChem ID: 165648663
• Update Time: 2025-06-08

O-2-(2-methylpyridin-3-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-methylpyridin-3-yl)propylhydroxylamine
• O-[2-(2-methylpyridin-3-yl)propyl]hydroxylamine
• EN300-1998504
• 2229590-69-4

• Inchi： 1S/C9H14N2O/c1-7(6-12-10)9-4-3-5-11-8(9)2/h3-5,7H,6,10H2,1-2H3
• InChI Key： AOLVDDOJEQRTPU-UHFFFAOYSA-N
• SMILES： O(CC(C)C1=CC=CN=C1C)N

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-(2-methylpyridin-3-yl)propylhydroxylamine

Introduction to O-2-(2-methylpyridin-3-yl)propylhydroxylamine (CAS No. 2229590-69-4)

O-2-(2-methylpyridin-3-yl)propylhydroxylamine, with the chemical identifier CAS No. 2229590-69-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of hydroxylamine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its 2-methylpyridin-3-yl substituent, contribute to its distinctive chemical properties and make it a valuable candidate for further investigation.

The O-2-(2-methylpyridin-3-yl)propylhydroxylamine molecule is characterized by a propyl chain linked to a hydroxylamine group, with the pyridine ring introducing a nitrogen-rich heterocyclic framework. This structural configuration not only enhances the compound's solubility in various solvents but also influences its interaction with biological targets. The presence of the methyl group on the pyridine ring further modulates its electronic and steric properties, making it an intriguing subject for synthetic chemists and medicinal biologists.

In recent years, there has been growing interest in exploring the pharmacological potential of hydroxylamine derivatives. These compounds have been implicated in various biological processes, including enzyme inhibition, redox signaling, and anti-inflammatory responses. The 2-methylpyridin-3-yl moiety in O-2-(2-methylpyridin-3-yl)propylhydroxylamine is particularly noteworthy, as it has been shown to enhance binding affinity to certain protein targets. This feature makes the compound a promising lead for developing novel therapeutic agents.

Recent studies have highlighted the role of hydroxylamine derivatives in modulating oxidative stress and inflammation, two key pathological mechanisms underlying numerous diseases. The O-2-(2-methylpyridin-3-yl)propylhydroxylamine compound has been investigated for its potential to interact with enzymes such as cytochrome P450 and monoamine oxidase, which are crucial in drug metabolism and neurotransmitter regulation. Preliminary findings suggest that this compound may exhibit inhibitory effects on these enzymes, thereby influencing metabolic pathways and potentially offering therapeutic benefits.

The synthesis of O-2-(2-methylpyridin-3-yl)propylhydroxylamine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex molecular framework efficiently. The use of high-performance analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been critical in characterizing the compound's structure and confirming its identity.

The pharmacokinetic properties of O-2-(2-methylpyridin-3-yl)propylhydroxylamine are also of great interest. Research indicates that this compound exhibits moderate bioavailability when administered orally, with a favorable distribution profile across various tissues. Additionally, its metabolic stability suggests that it may have a prolonged half-life in vivo, allowing for sustained therapeutic effects. These characteristics make it an attractive candidate for further development into a drug candidate.

In conclusion, O-2-(2-methylpyridin-3-yl)propylhydroxylamine (CAS No. 2229590-69-4) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and demonstrated biological activity position it as a promising candidate for future therapeutic applications. Continued research into its pharmacological effects, synthetic pathways, and pharmacokinetic profile will further elucidate its potential as a novel therapeutic agent.